3-Cyclopropoxy-6-ethylpicolinonitrile

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 3-cyclopropyloxy-6-ethylpyridine-2-carbonitrile
• InChI: InChI=1S/C11H12N2O/c1-2-8-3-6-11(10(7-12)13-8)14-9-4-5-9/h3,6,9H,2,4-5H2,1H3
• InChI Key: XMXHLHJWMOJEPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C=C1)OC2CC2)C#N

Description

3-Cyclopropoxy-6-ethylpicolinonitrile is a substituted picolinonitrile derivative characterized by a cyclopropoxy group at the 3-position and an ethyl group at the 6-position of the pyridine ring. The cyclopropoxy moiety introduces steric and electronic effects that may influence solubility, metabolic stability, and receptor binding, while the ethyl group contributes to lipophilicity and conformational flexibility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-6-ethylpicolinonitrile can be achieved through several synthetic routes. One common method involves the cyclopropanation of a suitable precursor, followed by nitrile formation. The reaction typically involves the use of cyclopropyl bromide and a base such as sodium hydride to introduce the cyclopropoxy group. The ethyl group can be introduced through an alkylation reaction using ethyl iodide and a suitable base.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-6-ethylpicolinonitrile may involve large-scale cyclopropanation and alkylation reactions under controlled conditions. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-6-ethylpicolinonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The cyclopropoxy and ethyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) are employed for substitution reactions.

Major Products

Oxidation: Oxidized derivatives such as carboxylic acids or alcohols.

Reduction: Primary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-6-ethylpicolinonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug discovery.

Industry: It is used in the development of new materials and as a precursor in the synthesis of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-ethylpicolinonitrile involves its interaction with specific molecular targets and pathways The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways Its cyclopropoxy and ethyl groups contribute to its binding affinity and specificity towards target molecules

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural Comparison of Picolinonitrile Derivatives

Compound Name	Substituents (Position)	Key Features
3-Cyclopropoxy-6-ethylpicolinonitrile	Cyclopropoxy (3), Ethyl (6)	High steric demand, moderate lipophilicity
3-(Aminomethyl)picolinonitrile (1060812-11-4)	Aminomethyl (3)	Enhanced polarity, potential for hydrogen bonding
(5-(Trifluoromethyl)pyrazin-2-yl)methanamine (1060812-71-6)	Trifluoromethylpyrazine (5)	Electron-withdrawing effects, metabolic resistance
(3-Cyclobutylpyridin-2-yl)methanamine (1315613-52-5)	Cyclobutyl (3)	Larger ring size, altered steric interactions

Key Observations

Substituent Effects :

• The cyclopropoxy group in the target compound provides a compact, strained ether moiety compared to the cyclobutyl analog, which has a larger ring and reduced ring strain .
• Ethyl vs. Trifluoromethyl : The ethyl group enhances lipophilicity, whereas trifluoromethyl groups (as in 1060812-71-6) improve metabolic stability and electron density .

Functional Group Diversity: Aminomethyl substituents (e.g., 1060812-11-4) introduce basicity and hydrogen-bonding capacity, contrasting with the neutral nitrile group in the target compound .

Synthetic Challenges :

• Cyclopropoxy groups require specialized synthetic routes (e.g., cyclopropanation of allylic alcohols), whereas ethyl or trifluoromethyl groups are more straightforward to install .

Limitations of Available Evidence

Further experimental studies or access to specialized databases (e.g., Reaxys, SciFinder) are required to validate hypotheses about its pharmacological profile or synthetic pathways.